Cas no 61947-43-1 (Benzonitrile, 3,3'-[1,3-phenylenebis(methyleneoxy)]bis-)

• Product Name: Benzonitrile, 3,3'-[1,3-phenylenebis(methyleneoxy)]bis-
• CAS No: 61947-43-1
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 462649
• PubChem ID: 71391083
• Update Time: 2025-04-19

Benzonitrile, 3,3'-[1,3-phenylenebis(methyleneoxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,3'-[1,3-phenylenebis(methyleneoxy)]bis-
• 3-[[3-[(3-cyanophenoxy)methyl]phenyl]methoxy]benzonitrile
• DTXSID70812970
• 61947-43-1
• 3,3'-[1,3-Phenylenebis(methyleneoxy)]dibenzonitrile

• Inchi： 1S/C22H16N2O2/c23-13-17-4-2-8-21(11-17)25-15-19-6-1-7-20(10-19)16-26-22-9-3-5-18(12-22)14-24/h1-12H,15-16H2
• InChI Key： HNFKAPDSHUYOQS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)CC1C=CC=C(COC2C=CC=C(C#N)C=2)C=1

Computed Properties

• Exact Mass: 340.12128
• Monoisotopic Mass: 340.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04